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Compound of Interest

Compound Name: 1,4-Oxazepine

Cat. No.: B8637140 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 1,4-Oxazepine (CAS Number: 292-10-4)

was located. The following guidance is based on the safety profiles of structurally similar

compounds. A conservative approach is strongly recommended.

This document provides essential safety and logistical information for the handling of 1,4-
Oxazepine in a laboratory setting. Researchers, scientists, and drug development

professionals should adhere to these guidelines to minimize exposure and ensure a safe

working environment.

Hazard Assessment and GHS Classification
(Inferred)
While a specific Globally Harmonized System (GHS) classification for 1,4-Oxazepine is not

available, related compounds exhibit a range of hazards. For instance, a substituted

tetrahydropyrido[3,2-f][1][2]oxazepine is classified as harmful if swallowed, causing skin and

serious eye irritation, and potentially causing respiratory irritation.[3] Another related

compound, Oxcarbazepine, is harmful if swallowed, in contact with skin, or if inhaled.[4]

Based on these data, it is prudent to handle 1,4-Oxazepine as a substance with the following

potential hazards:

Acute Toxicity (Oral, Dermal, Inhalation)

Skin Irritation
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Serious Eye Irritation

Respiratory Tract Irritation

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is mandatory to prevent exposure.

The following table summarizes the recommended PPE for various laboratory operations

involving 1,4-Oxazepine.

Operation Recommended PPE Rationale

Weighing and Aliquoting

(Solid)

- Disposable Lab Coat-

Chemical Resistant Gloves

(e.g., Nitrile)- Safety Goggles-

Face Shield- Respiratory

Protection (e.g., N95 respirator

or higher)

To prevent inhalation of

airborne particles and to

protect eyes and skin from

contact.

Solution Preparation

- Disposable Lab Coat-

Chemical Resistant Gloves

(e.g., Nitrile)- Safety Goggles

To protect against splashes of

the dissolved compound.

General Laboratory Handling

- Lab Coat- Chemical

Resistant Gloves (e.g., Nitrile)-

Safety Glasses

To prevent incidental contact.

Always wear appropriate protective gloves, clothing, and eye/face protection when handling

this compound.[3]

Operational Plan: Safe Handling Protocol
Engineering Controls:

All work with solid 1,4-Oxazepine or its solutions must be conducted in a certified chemical

fume hood to minimize inhalation exposure.[3]

Ensure that an eyewash station and a safety shower are readily accessible.
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Handling Procedures:

Avoid the formation of dust and aerosols.[3]

Avoid contact with skin and eyes.[3]

Do not eat, drink, or smoke in areas where this compound is handled.

Wash hands thoroughly after handling.

Experimental Workflow
The following diagram outlines a standard workflow for handling 1,4-Oxazepine in a laboratory

setting.

Preparation Handling Post-Procedure

Don Appropriate PPE Prepare Workspace in Fume Hood Weigh Solid Compound Dissolve in Solvent Decontaminate Equipment Dispose of Waste

Click to download full resolution via product page

Caption: Standard laboratory workflow for handling 1,4-Oxazepine.

Disposal Plan
Proper disposal of 1,4-Oxazepine and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Disposal:

Solid Waste: All solid waste contaminated with 1,4-Oxazepine (e.g., gloves, weigh boats,

paper towels, vials) must be collected in a clearly labeled, sealed hazardous waste

container.

Liquid Waste: Unused solutions of 1,4-Oxazepine should be collected in a designated,

labeled hazardous waste container. Do not discharge down the drain.[3]
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Decontamination: All non-disposable glassware and equipment that has come into contact

with the compound should be decontaminated by rinsing with an appropriate solvent. The

rinsate should be collected as hazardous liquid waste.

Follow your institution's and local regulations for the disposal of hazardous chemical waste.

Emergency Procedures
Spill Response:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection, before attempting to clean up a spill.

For solid spills, carefully sweep or vacuum the material, avoiding dust generation, and place

it in a sealed container for disposal.

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in a sealed container for disposal.

First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.

In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing. Seek medical attention if irritation persists.

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[3]

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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